Cas no 142137-98-2 (3-Chloro-6-methoxy-1-benzothiophene-2-carbohydrazide)

3-Chloro-6-methoxy-1-benzothiophene-2-carbohydrazide is a heterocyclic compound featuring a benzothiophene core functionalized with chloro, methoxy, and carbohydrazide substituents. Its structural complexity makes it a valuable intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. The presence of reactive functional groups, such as the carbohydrazide moiety, allows for further derivatization, enabling applications in medicinal chemistry and materials science. The chloro and methoxy groups enhance its electronic properties, contributing to its utility in cross-coupling reactions and as a building block for heterocyclic frameworks. This compound is characterized by high purity and stability, ensuring consistent performance in synthetic applications.

3-Chloro-6-methoxy-1-benzothiophene-2-carbohydrazide structure

142137-98-2 structure

Product Name:3-Chloro-6-methoxy-1-benzothiophene-2-carbohydrazide

CAS No:142137-98-2

MF:C₁₀H₉ClN₂O₂S

MW:256.708659887314

MDL:MFCD00448911

CID:1075553

PubChem ID:939755

Update Time:2025-05-20

3-Chloro-6-methoxy-1-benzothiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-6-methoxy-1-benzothiophene-2-carbohydrazide
- SR-01000514298
- 142137-98-2
- AKOS000116113
- SCHEMBL8414188
- 3-chloro-6-methoxybenzo[b]thiophene-2-carbohydrazide
- HMS2492L05
- HMS1787K19
- BBL016828
- Oprea1_312129
- 3-Chloro-6-methoxy-benzo[b]thiophene-2-carboxylic acid hydrazide
- SMR000149761
- EN300-03694
- Z56801717
- Oprea1_042088
- MLS000595238
- SXPAHRIQWOIDAN-UHFFFAOYSA-N
- 6-Methoxy-3-Chlorobenzo[b]thiophene-2-Hydrazide
- VS-05605
- ALBB-002789
- CHEMBL1308511
- SR-01000514298-1
- MFCD00448911
- STK435723
- J-007604
- MDL： MFCD00448911
- Inchi： 1S/C10H9ClN2O2S/c1-15-5-2-3-6-7(4-5)16-9(8(6)11)10(14)13-12/h2-4H,12H2,1H3,(H,13,14)
- InChI Key： SXPAHRIQWOIDAN-UHFFFAOYSA-N
- SMILES： ClC1=C(C(NN)=O)SC2C=C(C=CC=21)OC

Computed Properties

Exact Mass: 256.0073264g/mol
Monoisotopic Mass: 256.0073264g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 92.6Å²

Experimental Properties

Density: 1.5±0.1 g/cm3

3-Chloro-6-methoxy-1-benzothiophene-2-carbohydrazide Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Chloro-6-methoxy-1-benzothiophene-2-carbohydrazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM114386-1g	3-chloro-6-methoxy-1-benzothiophene-2-carbohydrazide	142137-98-2	95%	1g	$240	2021-06-09
Chemenu	CM114386-5g	3-chloro-6-methoxy-1-benzothiophene-2-carbohydrazide	142137-98-2	95%	5g	$720	2021-06-09
Chemenu	CM114386-10g	3-chloro-6-methoxy-1-benzothiophene-2-carbohydrazide	142137-98-2	95%	10g	$1080	2021-06-09
Fluorochem	014634-250mg	3-Chloro-6-methoxy-benzo[b]thiophene-2-carboxylic acid hydrazide	142137-98-2		250mg	￡160.00	2022-02-28
Fluorochem	014634-1g	3-Chloro-6-methoxy-benzo[b]thiophene-2-carboxylic acid hydrazide	142137-98-2		1g	￡372.00	2022-02-28
Fluorochem	014634-2g	3-Chloro-6-methoxy-benzo[b]thiophene-2-carboxylic acid hydrazide	142137-98-2		2g	￡598.00	2022-02-28
Fluorochem	014634-5g	3-Chloro-6-methoxy-benzo[b]thiophene-2-carboxylic acid hydrazide	142137-98-2		5g	￡1225.00	2022-02-28
Chemenu	CM114386-1g	3-chloro-6-methoxy-1-benzothiophene-2-carbohydrazide	142137-98-2	95%	1g	$***	2023-03-31
Chemenu	CM114386-5g	3-chloro-6-methoxy-1-benzothiophene-2-carbohydrazide	142137-98-2	95%	5g	$***	2023-03-31
abcr	AB380115-500 mg	3-Chloro-6-methoxy-1-benzothiophene-2-carbohydrazide	142137-98-2		500MG	€313.80	2023-02-20

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